Cas no 175137-01-6 (Ethyl 1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylate
• CAS No: 175137-01-6
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 134220
• PubChem ID: 2777484
• Update Time: 2025-08-03

Ethyl 1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylicacid, 1-methyl-5-(1H-pyrrol-1-yl)-, ethyl ester
• ethyl 1-methyl-5-pyrrol-1-ylpyrazole-4-carboxylate
• 1-methyl-5-pyrrol-1-yl-1H-pyrazole-4-carboxylic acid ethyl ester
• ethyl 1-methyl-5-pyrrol-1-yl-1H-pyrazole-4-carboxylate
• HMS552A19
• BUTTPARK 85\18-09
• ETHYL 1-METHYL-5-(PYRROL-1-YL)PYRAZOLE-4-CARBOXYLATE
• 4-(Ethoxycarbonyl)-1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole, 1-[4-(Ethoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]-1H-pyrrole
• 175137-01-6
• MYLCLHCKBABUTD-UHFFFAOYSA-N
• DTXSID00380531
• CCG-50244
• 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-(1H-pyrrol-1-yl)-, ethyl ester
• SCHEMBL1407142
• MFCD00052539
• AKOS015908684
• SB62074
• Ethyl1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylate
• Maybridge1_003715
• CS-0333857
• PS-4341
• SR-01000639637-1
• FT-0625838
• 1H-Pyrazole-4-carboxylicacid,1-methyl-5-(1H-pyrrol-1-yl)-,ethyl ester

• Inchi： 1S/C11H13N3O2/c1-3-16-11(15)9-8-12-13(2)10(9)14-6-4-5-7-14/h4-8H,3H2,1-2H3
• InChI Key： MYLCLHCKBABUTD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C)C=1N1C=CC=C1)=O

Computed Properties

• Exact Mass: 219.10100
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 373.0±27.0 °C at 760 mmHg
• Flash Point: 179.4±23.7 °C
• Refractive Index: 1.588
• PSA: 49.05000
• LogP: 1.38750
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylate

Ethyl 1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylate (CAS No. 175137-01-6): A Comprehensive Overview

Ethyl 1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylate (CAS No. 175137-01-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound belongs to the pyrazole class of molecules, which are known for their broad spectrum of biological activities and potential therapeutic applications. The presence of an ethyl ester group and a pyrrole moiety in its structure contributes to its distinctive reactivity and functionality, making it a valuable scaffold for drug discovery and development.

The chemical structure of Ethyl 1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylate can be described as a fused system consisting of a pyrazole ring substituted with a methyl group at the 1-position, a pyrrole ring at the 5-position, and an ethyl ester group at the 4-position. This configuration endows the molecule with a high degree of versatility, allowing it to interact with various biological targets. The pyrazole ring is particularly well-studied for its role in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory processes. Additionally, the pyrrole moiety can serve as a hydrogen bond acceptor, enhancing the compound's binding affinity to biological targets.

In recent years, Ethyl 1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylate has been explored for its potential in treating various diseases, including cancer, inflammation, and neurological disorders. One of the most promising applications of this compound is in oncology research. Studies have shown that derivatives of pyrazole can inhibit the growth of cancer cells by targeting key signaling pathways involved in tumor progression. For instance, Ethyl 1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylate has been found to exhibit anti-proliferative effects on several cancer cell lines by interfering with the activity of cyclin-dependent kinases (CDKs). These kinases are crucial regulators of the cell cycle and their dysregulation is often associated with uncontrolled cell growth.

Furthermore, Ethyl 1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylate has shown promise in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including rheumatoid arthritis and Crohn's disease. The compound's ability to modulate inflammatory pathways suggests that it could serve as a lead compound for developing novel anti-inflammatory agents. Research indicates that Ethyl 1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylate can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). By targeting these cytokines, the compound may help reduce inflammation and alleviate symptoms associated with chronic inflammatory diseases.

The pharmacokinetic properties of Ethyl 1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylate are also worth mentioning. Studies have demonstrated that this compound exhibits good oral bioavailability and moderate solubility in water, which are desirable characteristics for a drug candidate. Its ability to cross the blood-brain barrier further enhances its potential for treating neurological disorders. Researchers have explored its efficacy in models of Alzheimer's disease and Parkinson's disease, where it has shown neuroprotective effects by scavenging reactive oxygen species and reducing oxidative stress.

In conclusion, Ethyl 1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylate (CAS No. 175137-01-6) is a multifaceted compound with significant therapeutic potential across various disease areas. Its unique structural features make it an attractive scaffold for drug development, particularly in oncology and inflammation research. The growing body of evidence supporting its biological activities underscores its importance as a lead compound for future pharmaceutical innovations. As research continues to uncover new applications for this molecule, it is likely that Ethyl 1-methyl-5-(1H-pyrrol-1-yll)-l-H-pyrazole-l-carboxyllate will play an increasingly important role in addressing some of the most pressing health challenges faced by society today.